N-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide
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Description
N-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C20H19FN2O3S2 and its molecular weight is 418.5. The purity is usually 95%.
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Scientific Research Applications
Organic Pollutants Treatment
Research on various compounds shows promising applications in the treatment of organic pollutants in aquatic environments. Parabens, structurally distinct but relevant due to their preservative role and environmental persistence, have been studied for their occurrence, fate, and behavior in water. These studies suggest that similar compounds could also have significant environmental impacts and potential for study in degradation processes or as contaminants (Haman et al., 2015).
Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) are used for the degradation of recalcitrant compounds like acetaminophen in water, leading to various by-products. This research area explores the kinetics, mechanisms, and biotoxicity of degradation products, indicating the potential for studying similar complex organic molecules in environmental remediation (Qutob et al., 2022).
Enzymatic Remediation
Enzymatic approaches have gained interest for the remediation of pollutants, including pharmaceuticals and dyes from wastewater. The specific roles of enzymes like laccases and peroxidases in breaking down recalcitrant compounds suggest a research avenue for studying the degradation or transformation of complex organic molecules (Husain & Husain, 2007).
Pharmaceutical Applications
The exploration of novel opioids for pain therapy, despite being structurally and functionally distinct from the subject compound, underscores the continuous search for new therapeutic molecules. This area of research highlights the potential for discovering new applications of complex molecules in medicine, especially in analgesia or as receptor modulators (Sharma et al., 2018).
Fluorescent Chemosensors
Compounds based on specific structural frameworks, such as 4-methyl-2,6-diformylphenol, have been developed as chemosensors for detecting metal ions, anions, and neutral molecules. This suggests potential applications for similarly complex molecules in sensing technologies, highlighting their utility in analytical chemistry (Roy, 2021).
Properties
IUPAC Name |
N-[4-[(4-fluorophenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]-2-(4-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O3S2/c1-25-17-6-8-18(9-7-17)26-10-19(24)23-20-22-16(13-28-20)12-27-11-14-2-4-15(21)5-3-14/h2-9,13H,10-12H2,1H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVTDDDYYJNDJQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NC2=NC(=CS2)CSCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.